Cas no 1323966-45-5 (3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid)
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid
- CS-0324536
- DTXSID801227538
- AKOS015957205
- 3-(4-chloro-3-ethoxy-2-fluorophenyl)propanoicacid
- 3-(4-chloro-3-ethoxy-2-fluorophenyl)propanoic acid
- MFCD19687220
- JS-5007
- Benzenepropanoic acid, 4-chloro-3-ethoxy-2-fluoro-
- 1323966-45-5
-
- MDL: MFCD19687220
- Inchi: 1S/C11H12ClFO3/c1-2-16-11-8(12)5-3-7(10(11)13)4-6-9(14)15/h3,5H,2,4,6H2,1H3,(H,14,15)
- InChI Key: RGAWAGUVLATDIZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1OCC)F)CCC(=O)O
Computed Properties
- Exact Mass: 246.0459001Da
- Monoisotopic Mass: 246.0459001Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C108225-250mg |
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid |
1323966-45-5 | 250mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C108225-500mg |
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid |
1323966-45-5 | 500mg |
$ 385.00 | 2022-06-06 | ||
| Apollo Scientific | PC302487-1g |
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid |
1323966-45-5 | 97% | 1g |
£80.00 | 2025-02-21 | |
| 1PlusChem | 1P00HT3W-1g |
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid |
1323966-45-5 | 1g |
$148.00 | 2023-12-22 | ||
| A2B Chem LLC | AI30076-1g |
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propanoic acid |
1323966-45-5 | 1g |
$156.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395206-1g |
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propanoic acid |
1323966-45-5 | 95+% | 1g |
¥1229.00 | 2024-08-09 | |
| Crysdot LLC | CD12153748-5g |
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propanoic acid |
1323966-45-5 | 95+% | 5g |
$615 | 2024-07-23 |
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid
Introduction to 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic Acid (CAS No. 1323966-45-5)
3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid, identified by its CAS number 1323966-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a propionic acid moiety linked to a phenyl ring substituted with chloro, ethoxy, and fluoro groups. The strategic arrangement of these functional groups imparts unique chemical and biological properties, making it a valuable intermediate in the development of novel therapeutic agents.
The structural features of 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid contribute to its versatility in synthetic chemistry. The presence of the chloro group at the para position relative to the ethoxy group enhances electrophilic aromatic substitution reactions, while the fluoro substituent can influence metabolic stability and binding affinity in biological targets. These characteristics make it a promising building block for designing molecules with enhanced pharmacological profiles.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, compounds with propionic acid derivatives have shown promise in modulating enzyme activity and receptor interactions. Specifically, 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid has been explored as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The fluorine atom, in particular, has been shown to improve binding affinity and reduce metabolic degradation, making it an attractive feature for drug design.
One of the most compelling aspects of this compound is its potential application in the development of next-generation antiviral agents. The unique substitution pattern on the phenyl ring allows for selective interaction with viral proteases and polymerases, which are critical for viral replication. Recent studies have demonstrated that derivatives of 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid exhibit inhibitory activity against several viral enzymes, suggesting their utility in combating emerging infectious diseases.
The synthetic route to 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include aromatic substitution reactions followed by esterification and hydrolysis processes. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the fluorine substituent, providing a robust methodology for producing this compound on a scalable basis.
In addition to its pharmaceutical applications, 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid has found utility in materials science and agrochemical research. Its ability to serve as a precursor for more complex molecules makes it a valuable reagent in industrial processes. For instance, derivatives of this compound have been investigated as potential herbicides and fungicides due to their interaction with biological targets that regulate plant growth and disease resistance.
The chemical properties of 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid, such as solubility and stability under various conditions, have been thoroughly characterized. These properties are crucial for formulating the compound into viable drug candidates or industrial products. Advanced spectroscopic techniques like NMR spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity.
The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated that derivatives derived from 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid exhibit potent effects on target enzymes and receptors without significant off-target toxicity. This profile is highly desirable for developing safe and effective therapeutic agents.
The future prospects for 3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid are vast, with ongoing research exploring new synthetic methodologies and expanding its applications into uncharted areas of medicinal chemistry. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel drug candidates that address unmet medical needs.
1323966-45-5 (3-(4-Chloro-3-ethoxy-2-fluorophenyl)propionic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)